2-(2-Fluoro-4-methoxyphenyl)ethanamine
Cat. No. B1343912
M. Wt: 169.2 g/mol
InChI Key: ZCGYIRXIAQVDFM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06638927B2
Procedure details
LiAIH4 (3.5 equivalents) was suspended in THF and brought to reflux. 2-fluoro-4-methoxy-1-(2-nitro-vinyl)-benzene (1 equivalent) was dissolved in THF and added dropwise to the LiAIH4. The reaction was allowed to proceed at reflux overnight. The reaction was then cooled in an ice bath and H2SO4 was added dropwise. The reaction was extracted with ether. The ether fractions were discarded. The aqueous layer was adjusted to pH 12 with 5% NaOH and extracted with ether (3×). Combined ether fractions were washed with brine and dried over Na2SO4. Solvent was removed to yield 2-(2-fluoro-4-methoxy-phenyl)-ethylamine as an oil, which was used without further purification.
Name
2-fluoro-4-methoxy-1-(2-nitro-vinyl)-benzene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:7]=[C:6]([O:8][CH3:9])[CH:5]=[CH:4][C:3]=1[CH:10]=[CH:11][N+:12]([O-])=O.OS(O)(=O)=O>C1COCC1>[F:1][C:2]1[CH:7]=[C:6]([O:8][CH3:9])[CH:5]=[CH:4][C:3]=1[CH2:10][CH2:11][NH2:12]
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Inputs
Step One
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Name
|
2-fluoro-4-methoxy-1-(2-nitro-vinyl)-benzene
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
FC1=C(C=CC(=C1)OC)C=C[N+](=O)[O-]
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
|
Step Two
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
OS(=O)(=O)O
|
Step Three
|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
|
Conditions
Other
|
Conditions are dynamic
|
1
|
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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to reflux
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ADDITION
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Type
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ADDITION
|
|
Details
|
added dropwise to the LiAIH4
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TEMPERATURE
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Type
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TEMPERATURE
|
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Details
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at reflux overnight
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Duration
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8 (± 8) h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
|
The reaction was then cooled in an ice bath
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
The reaction was extracted with ether
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
extracted with ether (3×)
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WASH
|
Type
|
WASH
|
|
Details
|
Combined ether fractions were washed with brine
|
DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
|
|
Details
|
dried over Na2SO4
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CUSTOM
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Type
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CUSTOM
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|
Details
|
Solvent was removed
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Outcomes
Product
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Name
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|
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Type
|
product
|
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Smiles
|
FC1=C(C=CC(=C1)OC)CCN
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
